Cas no 1704063-50-2 (4-(3-(4-Ethylpiperazin-1-yl)propoxy)phenylboronic acid)

• Product Name: 4-(3-(4-Ethylpiperazin-1-yl)propoxy)phenylboronic acid
• CAS No: 1704063-50-2
• MF: C₁₅H₂₅BN₂O₃
• MW: 292.181604146957
• MDL: MFCD28384318
• CID: 4673107
• PubChem ID: 91758845
• Update Time: 2025-06-13

4-(3-(4-Ethylpiperazin-1-yl)propoxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-(4-ethylpiperazin-1-yl)propoxy)phenylboronic acid
• B-[4-[3-(4-ethyl-1-piperazinyl)propoxy]phenyl]Boronic acid
• Boronic acid, B-[4-[3-(4-ethyl-1-piperazinyl)propoxy]phenyl]-
• 1704063-50-2
• {4-[3-(4-ethylpiperazin-1-yl)propoxy]phenyl}boronic acid
• DTXSID601193076
• I12199
• [4-[3-(4-ethylpiperazin-1-yl)propoxy]phenyl]boronic acid
• starbld0017329
• (4-(3-(4-ethylpiperazin-1-yl)propoxy)phenyl)boronic acid
• 4-(3-(4-Ethylpiperazin-1-yl)propoxy)phenylboronic acid

• MDL： MFCD28384318
• Inchi： 1S/C15H25BN2O3/c1-2-17-9-11-18(12-10-17)8-3-13-21-15-6-4-14(5-7-15)16(19)20/h4-7,19-20H,2-3,8-13H2,1H3
• InChI Key： UNPDYZCASKNTGA-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(OCCCN2CCN(CC)CC2)C=C1)(O)O

Computed Properties

• Exact Mass: 292.1958228g/mol
• Monoisotopic Mass: 292.1958228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 439.4±55.0 °C at 760 mmHg
• Flash Point: 219.5±31.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(3-(4-Ethylpiperazin-1-yl)propoxy)phenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Additional information on 4-(3-(4-Ethylpiperazin-1-yl)propoxy)phenylboronic acid

Comprehensive Overview of 4-(3-(4-Ethylpiperazin-1-yl)propoxy)phenylboronic acid (CAS No. 1704063-50-2)

4-(3-(4-Ethylpiperazin-1-yl)propoxy)phenylboronic acid (CAS No. 1704063-50-2) is a boronic acid derivative with significant applications in organic synthesis, pharmaceutical research, and material science. This compound features a unique molecular structure combining a phenylboronic acid moiety with a 4-ethylpiperazine group linked via a propoxy spacer. Its versatility stems from the reactive boronic acid functionality, which enables participation in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern drug discovery and materials engineering.

The growing interest in boronic acid compounds like 4-(3-(4-Ethylpiperazin-1-yl)propoxy)phenylboronic acid is driven by their role in developing targeted therapies, particularly in oncology and metabolic diseases. Researchers frequently search for "Suzuki coupling reagents" or "piperazine-based boronic acids," reflecting its relevance in medicinal chemistry. The 4-ethylpiperazine segment enhances solubility and bioavailability, making this compound valuable for optimizing drug candidates.

In material science, CAS 1704063-50-2 is explored for designing advanced polymers and sensors. Its boronic acid group can bind diols, enabling glucose-sensing applications—a hot topic amid rising diabetes research. Queries like "boronic acid glucose detection" or "smart materials with phenylboronic acid" highlight its interdisciplinary appeal. The compound’s stability under physiological conditions further supports its use in biomedical devices.

Synthetic protocols for 4-(3-(4-Ethylpiperazin-1-yl)propoxy)phenylboronic acid often involve palladium-catalyzed reactions or nucleophilic substitutions. Laboratories prioritize "high-purity boronic acid derivatives" and "scalable synthesis methods," emphasizing the demand for reproducible quality. Analytical techniques like HPLC and NMR ensure structural integrity, critical for applications requiring precise molecular interactions.

Environmental and safety profiles of CAS 1704063-50-2 align with green chemistry trends. Unlike traditional reagents, boronic acids generate minimal byproducts, resonating with searches for "sustainable coupling reagents." Its low toxicity and compatibility with aqueous systems make it a preferred choice for eco-friendly protocols.

Future prospects for this compound include CRISPR-based diagnostics and antibody-drug conjugates (ADCs), areas dominating scientific discourse. Keywords like "boronic acid in targeted drug delivery" or "next-gen bioconjugation" underscore its potential. As research advances, 4-(3-(4-Ethylpiperazin-1-yl)propoxy)phenylboronic acid will likely play a pivotal role in cutting-edge innovations.